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Tiotropium-d3 Bromide Tiotropium-d3 Bromide
Brand Name: Vulcanchem
CAS No.: 1127226-56-5
VCID: VC0029467
InChI: InChI=1S/C19H22NO4S2.BrH/c1-20(2)12-9-11(10-13(20)17-16(12)24-17)23-18(21)19(22,14-5-3-7-25-14)15-6-4-8-26-15;/h3-8,11-13,16-17,22H,9-10H2,1-2H3;1H/q+1;/p-1/i1D3;
SMILES: C[N+]1(C2CC(CC1C3C2O3)OC(=O)C(C4=CC=CS4)(C5=CC=CS5)O)C.[Br-]
Molecular Formula: C19H22BrNO4S2
Molecular Weight: 475.43

Tiotropium-d3 Bromide

CAS No.: 1127226-56-5

Reference Standards

VCID: VC0029467

Molecular Formula: C19H22BrNO4S2

Molecular Weight: 475.43

Tiotropium-d3 Bromide - 1127226-56-5

CAS No. 1127226-56-5
Product Name Tiotropium-d3 Bromide
Molecular Formula C19H22BrNO4S2
Molecular Weight 475.43
IUPAC Name [9-methyl-9-(trideuteriomethyl)-3-oxa-9-azoniatricyclo[3.3.1.02,4]nonan-7-yl] 2-hydroxy-2,2-dithiophen-2-ylacetate;bromide
Standard InChI InChI=1S/C19H22NO4S2.BrH/c1-20(2)12-9-11(10-13(20)17-16(12)24-17)23-18(21)19(22,14-5-3-7-25-14)15-6-4-8-26-15;/h3-8,11-13,16-17,22H,9-10H2,1-2H3;1H/q+1;/p-1/i1D3;
Standard InChIKey DQHNAVOVODVIMG-NIIDSAIPSA-M
SMILES C[N+]1(C2CC(CC1C3C2O3)OC(=O)C(C4=CC=CS4)(C5=CC=CS5)O)C.[Br-]
Synonyms (1α,2β,4β,5α,7β)-7-[(2-Hydroxy-2,2-di-2-thienylacetyl)oxy]-9,9-dimethyl-3-oxa-9-azoniatricyclo[3.3.1.02,4]nonane-d3 Bromide;
PubChem Compound 46783583
Last Modified Nov 11 2021
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